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5-Bromo-4-chloro-2-

methoxypyrimidine

CAS No.: 57054-93-0

Cat. No.: B1284159

Get Quote

Protocols, Suzuki-Miyaura Coupling, and Sequential Workflows.[1]

Introduction & Reactivity Profile
The scaffold 5-Bromo-4-chloro-2-methoxypyrimidine is a "privileged structure" in kinase

inhibitor discovery.[1] Its utility stems from the orthogonal reactivity of its three substituents,

allowing for the sequential construction of trisubstituted pyrimidines.

The Reactivity Triad
Successful functionalization relies on exploiting the distinct electronic and steric environments

of the three positions.
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Position Substituent
Electronic
State

Primary
Reactivity
Mode

Kinetic Rank

C4 Chloro (-Cl)
Highly

Electrophilic (Displacement) 1 (Fastest)

C5 Bromo (-Br)
Polarizable /

Labile

Pd-Catalyzed

Coupling / Li-

Exchange

2 (Tunable)

C2 Methoxy (-OMe)
Electron

Donating

Inert / Acidic

Hydrolysis
3 (Stable)

Mechanistic Insight:

C4-Cl (The Hotspot): The C4 position is activated by the para-nitrogen (N1) and ortho-

nitrogen (N3).[1] The inductive effect of the adjacent C5-bromide further enhances the

electrophilicity at C4, making it the exclusive site for mild nucleophilic aromatic substitution (

).

C5-Br (The Coupling Partner): While C-Br bonds are generally weaker than C-Cl bonds, the

electron-deficient nature of the pyrimidine ring makes the C4-Cl bond highly susceptible to

nucleophilic attack.[1] However, for Pd-catalyzed oxidative addition, the C5-Br bond is

kinetically favored over C4-Cl, provided the catalyst system is tuned correctly.[1]

C2-OMe (The Anchor): The methoxy group acts as a "mask" for the C2-position.[1] It is

generally stable under basic

and coupling conditions but can be converted to a pyrimidinone (via acid hydrolysis) or
displaced under forcing conditions later in the sequence.

Visualizing the Regioselectivity Strategy
The following logic map illustrates the divergent pathways available for this scaffold. The

"Displacement First" route is recommended for maximum yield and purity.
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Caption: Strategic workflow showing the robust "Path A" (

then Coupling) versus the riskier "Path B".

Protocol A: C4-Selective (Amination)[1]
This protocol describes the displacement of the C4-chloride with a primary or secondary amine.

The C5-bromide remains intact.[1][2][3]

Materials
Substrate: 5-Bromo-4-chloro-2-methoxypyrimidine (1.0 equiv)

Nucleophile: Amine (1.1 – 1.2 equiv)[1]

Base:

-Diisopropylethylamine (DIPEA) or

(2.0 equiv)[1]

Solvent: Isopropanol (IPA) or THF.[1] (Avoid DMF if high temps are not needed, to simplify

workup).

Step-by-Step Methodology
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Preparation: In a reaction vial, dissolve 5-Bromo-4-chloro-2-methoxypyrimidine in IPA (0.2

M concentration).

Addition: Add DIPEA (2.0 equiv) followed by the amine (1.1 equiv).

Note: If the amine is a hydrochloride salt, increase DIPEA to 3.0 equiv.

Reaction: Stir at Room Temperature for 2 hours.

Checkpoint: Monitor by TLC/LCMS.[2][3] The C4-Cl is highly reactive; heating is often

unnecessary and may promote side reactions at C2.[1]

Optimization: If conversion is slow after 4 hours, heat to 50°C.

Workup:

Evaporate volatiles under reduced pressure.[1][3]

Resuspend residue in EtOAc and wash with water (x2) and brine (x1).[1]

Dry over

, filter, and concentrate.[1]

Purification: Flash chromatography (Hexane/EtOAc).

Critical Control Point: Avoid using strong alkoxide bases (e.g., NaOMe, NaOEt) if your target is

the amine. Alkoxides can displace the C4-Cl to form the C4-ether byproduct or attack the C2-

OMe.[1]

Protocol B: C5-Selective Suzuki-Miyaura
Coupling[1][2]
This protocol installs an aryl or heteroaryl group at C5. While this can be performed on the

parent chloride (Path B), it is most reliable when performed after Protocol A (on the C4-amino

intermediate).[1]
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Materials
Substrate: 4-Amino-5-bromo-2-methoxypyrimidine (Intermediate from Protocol A).[1]

Boronic Species: Aryl boronic acid (1.2 – 1.5 equiv).[1]

Catalyst:

(5 mol%).[1]

Why: This catalyst is robust and resists deactivation better than

for heteroaryl chlorides.[1]

Base:

or

(2.0 – 3.0 equiv).

Solvent: 1,4-Dioxane / Water (4:1 ratio).[1][4]

Step-by-Step Methodology
Degassing: Charge the reaction vessel with the substrate, boronic acid, and base.[2][3][5]

Seal and purge with Nitrogen/Argon for 5 minutes.

Solvent Addition: Add the degassed Dioxane/Water mixture.

Catalyst Addition: Add

under a positive stream of inert gas.[1]

Reaction: Heat to 80–90°C for 4–12 hours.

Note: The C4-amino group deactivates the ring slightly compared to the parent chloride,

preventing oxidative addition into the C4 position (if Cl were present).

Workup:
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Cool to RT. Filter through a pad of Celite to remove Pd black.

Dilute with EtOAc, wash with water.[1]

Purification: Flash chromatography.

Troubleshooting & Optimization
Observation Root Cause Solution

C2-Methoxy Loss

Acidic hydrolysis or

nucleophilic attack by

hydroxide.[1]

Ensure anhydrous conditions if

using strong nucleophiles.

Avoid prolonged heating in

acidic aqueous media.

No Reaction at C4
Steric hindrance of the amine

nucleophile.

Switch solvent to NMP or

DMSO and heat to 100°C. Use

as base.

C4/C5 Scrambling (Suzuki)
Pd insertion into C4-Cl (if doing

Path B).[1]

Switch to Path A (

first). If Path B is mandatory,

use a catalyst with high

selectivity for Br over Cl (e.g.,

) and limit temp to 60°C.

Protodehalogenation Loss of Br without coupling.[1]

Reduce reaction temperature.

Ensure Boronic acid is fresh

(avoid protodeboronation).[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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